![molecular formula C22H33N3O4S B2889594 N1-cyclohexyl-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide CAS No. 898415-37-7](/img/structure/B2889594.png)
N1-cyclohexyl-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide
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Description
N1-cyclohexyl-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C22H33N3O4S and its molecular weight is 435.58. The purity is usually 95%.
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Scientific Research Applications
Polyamine Analogues in Cancer Treatment
Polyamine analogues, such as N1-ethyl-N11-[(cyclopropyl)methyl]-4,8,-diazaundecane (CPENSpm), have demonstrated potential as a new class of antitumor agents. These compounds exhibit cytotoxic activity in a phenotype-specific manner, potentially through inducing programmed cell death (PCD) via the superinduction of spermidine/spermine N1-acetyltransferase (SSAT) in sensitive cell types. This process may involve oxidative stress as a result of hydrogen peroxide production, suggesting a mechanism for selective cytotoxicity (Ha et al., 1997).
Novel Ligands for Catalyzed Coupling Reactions
Ethyl 2-oxocyclohexanecarboxylate serves as an efficient and versatile ligand in copper-catalyzed coupling reactions of various N/O/S nucleophiles with aryl halides. This methodology enables the synthesis of a wide range of products, including N-arylamides, N-arylimidazoles, aryl ethers, and aryl thioethers, under mild conditions and with good to excellent yields (Lv & Bao, 2007).
Sigma Receptor Ligands and Their Synthesis
The synthesis of N-alkyl-substituted derivatives of cis-N-[2-(3,4-dichlorophenyl)ethyl]-2-(1-pyrrolidinyl)cyclohexylamine has shown high affinity at sigma receptors, indicating a potential for developing potent sigma ligand-based therapies. These compounds exhibit selectivity for sigma receptors, suggesting a promising avenue for further pharmaceutical development (Radesca et al., 1991).
Aldol Reaction Catalysis
N-Tosyl-(Sa)-binam-l-prolinamide has been identified as an efficient catalyst for the aqueous aldol reaction between ketones and glyoxylic acid or ethyl glyoxylate. This catalysis leads to the formation of chiral α-hydroxy-γ-keto carboxylic acids and esters with high diastereo- and enantioselectivities. This process provides insight into the synthesis of valuable chiral compounds, potentially relevant to the development of pharmaceuticals and fine chemicals (Moles et al., 2014).
Properties
IUPAC Name |
N'-cyclohexyl-N-[2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H33N3O4S/c1-17-10-12-20(13-11-17)30(28,29)25-16-6-5-9-19(25)14-15-23-21(26)22(27)24-18-7-3-2-4-8-18/h10-13,18-19H,2-9,14-16H2,1H3,(H,23,26)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUHNVKHAGAVJQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CCNC(=O)C(=O)NC3CCCCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H33N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.